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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C

Cat. No.: B1627261

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling and disposal of Fmoc-Gly-OH-13C, a stable
isotope-labeled amino acid derivative.

Chemical and Physical Properties

Property Value

Chemical Formula C17H15NOa (with 13C enrichment)

Approximately 298.3 g/mol (will vary slightly

Molecular Weight
based on the number of 13C atoms)
Appearance White powder
Melting Point 174-175 °C
Storage Temperature 2-8°C

Hazard Identification and Safety Precautions

Fmoc-Gly-OH is not classified as a hazardous substance according to available Safety Data
Sheets (SDS).[1][2] However, as with any chemical, it should be handled with care in a
laboratory setting. The Carbon-13 isotope is stable and non-radioactive, therefore it does not

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1627281?utm_src=pdf-interest
https://www.benchchem.com/product/b1627281?utm_src=pdf-body
https://www.buyisotope.com/sds/carbon-13-gas-safety-data-sheet-carbon-13-sds-carbon-13-isotope-carbon-13-enriched-carbon-13.pdf
https://en.wikipedia.org/wiki/Isotopic_labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

pose any additional radiological hazard, and no special precautions are required beyond those
for the unlabeled compound.[3][4]

Potential hazards, although not meeting GHS classification criteria in many reports, may
include:

o May be harmful if swallowed, in contact with skin, or inhaled.[5]
e May cause skin, eye, and respiratory tract irritation.[1][5]
Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure safe handling of
Fmoc-Gly-OH-13C:

PPE Category Specific Recommendations

] Chemical-resistant gloves (e.qg., nitrile or
Hand Protection
neoprene).[6]

Eye/Face Protection Safety glasses with side-shields or goggles.[6]

Skin and Body Protection Laboratory coat.

Not generally required under normal use with
Respiratory Protection adequate ventilation. If dust is generated, a dust

mask (e.g., N95) may be used.[1]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure the work area (e.g., chemical fume hood, benchtop) is clean and uncluttered.
o Verify that a calibrated weighing balance is available.

o Have all necessary equipment (spatulas, weighing paper, vials) and PPE readily
accessible.
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» Weighing and Aliquoting:

o Perform weighing and aliquoting in a well-ventilated area or a chemical fume hood to
minimize inhalation of any airborne powder.

o Use a spatula to carefully transfer the desired amount of Fmoc-Gly-OH-13C from the
storage container to weighing paper or a suitable vessel.

o Avoid creating dust.

 Dissolution:
o Add the appropriate solvent to the vessel containing the Fmoc-Gly-OH-13C.
o Gently swirl or vortex the mixture to dissolve the solid.

e Reaction Setup:

o Transfer the dissolved compound to the reaction vessel using appropriate laboratory
techniques (e.g., pipette, cannula).

e Post-Handling:

o

Tightly seal the main storage container of Fmoc-Gly-OH-13C and return it to the
recommended storage conditions (2-8°C).

[¢]

Clean all equipment used during the process.

[e]

Properly dispose of any contaminated consumables.
o Wash hands thoroughly after handling the compound.
Disposal Plan

The disposal of Fmoc-Gly-OH-13C should be in accordance with local, state, and federal
regulations for non-hazardous chemical waste.[1] As a stable isotope-labeled compound, it
does not require special disposal procedures for radioactive waste.[4][7]
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e Solid Waste: Collect unused solid Fmoc-Gly-OH-13C and any contaminated disposable
items (e.g., weighing paper, gloves) in a designated, labeled waste container.

e Liquid Waste: Collect solutions containing Fmoc-Gly-OH-13C in a designated, labeled liquid
waste container.

Experimental Workflow for Handling Fmoc-Gly-OH-13C
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Caption: Workflow for the safe handling of Fmoc-Gly-OH-13C.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1627281?utm_src=pdf-body-img
https://www.benchchem.com/product/b1627281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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